Cas no 767628-89-7 (4-(chloromethyl)-1,3-oxazole)

4-(Chloromethyl)-1,3-oxazole is a versatile heterocyclic compound featuring a reactive chloromethyl group attached to an oxazole ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the functionalization of pharmaceuticals, agrochemicals, and specialty materials. The chloromethyl group facilitates nucleophilic substitution reactions, enabling efficient derivatization or further cross-coupling. Its oxazole core contributes to stability while maintaining reactivity, making it suitable for constructing complex molecular architectures. The compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and electronic properties. Proper handling is required due to its reactivity, but its synthetic utility justifies its application in advanced research and industrial processes.

4-(chloromethyl)-1,3-oxazole structure

Product Name:4-(chloromethyl)-1,3-oxazole

CAS No:767628-89-7

MF:C₄H₄ClNO

MW:117.533659934998

MDL:MFCD16989419

CID:1027506

PubChem ID:21698161

Update Time:2025-11-02

4-(chloromethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)oxazole
- 4-Chloromethyl-oxazole
- 4-(chloromethyl)-1,3-oxazole
- VUCSUGAHPSQTLD-UHFFFAOYSA-N
- AKOS006377406
- F1905-0031
- 767628-89-7
- FT-0705035
- 4-chloromethyloxazole
- MFCD16989419
- OXAZOLE, 4-(CHLOROMETHYL)-
- SCHEMBL1660038
- DTXSID70617063
- EN300-264868
- J-513704
- FS-6476
- AB71585
- DA-02954
- MDL： MFCD16989419
- Inchi： 1S/C4H4ClNO/c5-1-4-2-7-3-6-4/h2-3H,1H2
- InChI Key： VUCSUGAHPSQTLD-UHFFFAOYSA-N
- SMILES： ClCC1=COC=N1

Computed Properties

Exact Mass: 116.9981414g/mol
Monoisotopic Mass: 116.9981414g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 59.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 26Å²

4-(chloromethyl)-1,3-oxazole Pricemore >>

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